Cas no 1803772-25-9 (Methyl 3-cyano-6-hydroxy-2-iodobenzoate)

• Product Name: Methyl 3-cyano-6-hydroxy-2-iodobenzoate
• CAS No: 1803772-25-9
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4952218
• Update Time: 2025-06-12

Methyl 3-cyano-6-hydroxy-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-hydroxy-2-iodobenzoate

• Inchi： 1S/C9H6INO3/c1-14-9(13)7-6(12)3-2-5(4-11)8(7)10/h2-3,12H,1H3
• InChI Key： PYVWBUFGIFICNG-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-6-hydroxy-2-iodobenzoate

Comprehensive Overview of Methyl 3-cyano-6-hydroxy-2-iodobenzoate (CAS No. 1803772-25-9)

Methyl 3-cyano-6-hydroxy-2-iodobenzoate (CAS No. 1803772-25-9) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of iodinated benzoate derivatives, which are known for their versatility in synthetic chemistry. The presence of functional groups such as cyano, hydroxy, and iodo makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery and catalysis, aligning with the growing demand for novel bioactive compounds.

The compound's CAS number 1803772-25-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure, featuring a methyl ester group, enhances its solubility in organic solvents, facilitating its use in multistep synthetic routes. Recent studies highlight its role in the development of heterocyclic compounds, which are pivotal in designing antimicrobial agents and anticancer drugs. This aligns with the current trend of addressing global health challenges, such as antibiotic resistance and oncology research, making Methyl 3-cyano-6-hydroxy-2-iodobenzoate a compound of interest in medicinal chemistry.

In the context of green chemistry, the compound's potential for sustainable synthesis is under investigation. With the rise of eco-friendly practices, researchers are optimizing its production to minimize waste and energy consumption. The iodo substituent, in particular, offers opportunities for cross-coupling reactions, a hotspot in modern organic synthesis. This resonates with the industry's shift toward atom-efficient methodologies, a topic frequently searched by chemists and environmental scientists alike.

From a commercial perspective, Methyl 3-cyano-6-hydroxy-2-iodobenzoate is gaining traction in the fine chemicals market. Its applications extend to polymer additives and specialty coatings, where its stability and reactivity are leveraged. The compound's CAS No. 1803772-25-9 is often queried in procurement databases, reflecting its niche but growing demand. As industries prioritize high-performance materials, this compound is poised to play a critical role in innovation.

Safety and handling of Methyl 3-cyano-6-hydroxy-2-iodobenzoate adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and compatibility with common reagents make it a reliable choice for academic research and industrial-scale production. For those exploring its properties, resources like spectroscopic data and synthetic protocols are increasingly available in open-access journals, addressing the community's need for transparent scientific information.

In summary, Methyl 3-cyano-6-hydroxy-2-iodobenzoate (CAS No. 1803772-25-9) exemplifies the intersection of chemical innovation and practical applications. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research evolves, this compound is likely to unlock new possibilities, answering pressing questions in both academia and industry.